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Abstract

Iron(1l) methoxide, with the empirical formula Fe(OCH?s)z, is a fascinating yet structurally elusive
inorganic polymer. Its study is pertinent to fields ranging from catalysis to materials science,
where the precise nature of the iron(ll) center is crucial for determining its chemical reactivity
and physical properties. This guide provides a comprehensive overview of the current
understanding of the molecular structure of iron(ll) methoxide, drawing upon available
spectroscopic data and theoretical considerations. Due to the amorphous and polymeric nature
of the simple methoxide, a definitive single-crystal X-ray structure has remained elusive.
Consequently, this document presents a proposed structure based on analogous compounds
and spectroscopic evidence. Furthermore, this guide outlines detailed experimental protocols
for the synthesis and characterization of this air- and moisture-sensitive compound, and
summarizes key quantitative data in a tabular format to facilitate comparative analysis.

Molecular Structure and Bonding

Iron(Il) methoxide is widely considered to exist as a coordination polymer with the formula
[Fe(OCHB:s)z]n. This polymeric nature arises from the bridging methoxide ligands, which link
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adjacent iron(ll) centers. In the absence of a definitive crystal structure for the simple,
unsolvated Fe(OCHs)z, a plausible structure involves infinite chains of edge-sharing {FeOa}
tetrahedra or {FeOs} octahedra. The coordination environment around the iron(ll) center is
likely completed by methoxide ligands, leading to a coordination number of at least four.

The bonding in iron(ll) methoxide is primarily ionic in character, with a significant covalent
contribution to the Fe-O bonds. The high-spin d® electronic configuration of the Fe(ll) ion in a
weak-field environment, as provided by the methoxide ligands, results in a paramagnetic
compound.

Proposed Polymeric Structure

Based on the structures of other iron(ll) alkoxides and related polymeric metal alkoxides, a
likely structural motif for iron(ll) methoxide consists of infinite one-dimensional chains. In these
chains, each iron(ll) center is coordinated by four methoxide groups, with two of these bridging
to neighboring iron atoms. This arrangement leads to a tetrahedral coordination geometry
around each iron center.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13792851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Repeating Unit of Proposed Polymeric Chain

e EEEEEEEEEE

O
-0

Click to download full resolution via product page

Proposed Polymeric Structure of Iron(ll) Methoxide
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Quantitative Data

Due to the challenges in obtaining crystalline samples of pure iron(ll) methoxide, detailed

crystallographic data remains unavailable in the refereed literature. However, spectroscopic

and magnetic studies of analogous high-spin iron(Il) compounds provide a basis for estimating

the key parameters for Fe(OCH3s)2.

Property

Expected Value/Range

Method of
Determination/Reference

Mossbauer Spectroscopy

Isomer Shift (8) at RT

0.9 - 1.3 mm/s (relative to o-
Fe)

Based on typical values for
high-spin Fe(ll) in an oxygen-
rich coordination environment.

[1]

Characteristic of a distorted

Quadrupole Splitting (AE_Q) 2.0-3.5mm/s coordination geometry around
the high-spin Fe(ll) center.[1]
Magnetic Properties
Expected for a high-spin d®
Magnetic Susceptibility (x) Paramagnetic configuration with unpaired
electrons.[2]
) ) Calculated from the spin-only
Effective Magnetic Moment }
~49-55u B formula for four unpaired
(_eff)
electrons.[2]
Vibrational Spectroscopy
_ Infrared and Raman
Fe-O Stretching Frequency 400 - 600 cm~?

Spectroscopy.

C-0O Stretching Frequency

1000 - 1100 cm~*

Infrared and Raman

Spectroscopy.

Experimental Protocols
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The synthesis and characterization of iron(Il) methoxide require stringent anhydrous and
anaerobic conditions due to its high sensitivity to air and moisture.

Synthesis of High-Purity Iron(ll) Methoxide

This protocol is based on the reaction of an anhydrous iron(ll) halide with a sodium methoxide
solution.

Materials:

e Anhydrous Iron(ll) Chloride (FeClz)

e Sodium metal (Na)

e Anhydrous Methanol (MeOH)

e Anhydrous Diethyl Ether (Etz0)

e Schlenk line and glassware

 Inert atmosphere (Argon or Nitrogen)
Procedure:

o Preparation of Sodium Methoxide: Under an inert atmosphere, carefully add small pieces of
freshly cut sodium metal to an excess of anhydrous methanol in a Schlenk flask. The
reaction is exothermic and produces hydrogen gas, which should be safely vented. The
reaction is complete when all the sodium has dissolved.

e Reaction with Iron(ll) Chloride: In a separate Schlenk flask, suspend anhydrous FeClz in
anhydrous diethyl ether.

e Precipitation: Slowly add the freshly prepared sodium methoxide solution to the FeCl
suspension with vigorous stirring. A green precipitate of iron(ll) methoxide will form
immediately.

e |solation and Purification: After the addition is complete, continue stirring for several hours to
ensure complete reaction. The precipitate is then isolated by filtration under inert atmosphere
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using a Schlenk filter cannula or a glovebox filtration setup. The solid is washed multiple

times with anhydrous diethyl ether to remove any unreacted starting materials and

byproducts (NaCl).

e Drying: The resulting green powder is dried under high vacuum to remove any residual

solvent.

Suspend Anhydrous FeClz
in E20
Prepare Sodium Methoxide
(Na + MeOH)

Synthesis Workflow

Iron(IT) Methoxide Product

React Sodium Methoxide Isolate Precipitate . 3 X
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Synthesis Workflow for Iron(Il) Methoxide

Characterization Methods

Mossbauer Spectroscopy:

o Sample Preparation: The air-sensitive sample must be loaded into a sample holder inside a

glovebox and hermetically sealed.

o Data Acquisition: Spectra should be recorded at both room temperature and cryogenic

temperatures (e.g., 77 K) to observe any temperature-dependent magnetic behavior. A >’Co

source in a rhodium matrix is typically used.

o Data Analysis: The spectra are fitted to Lorentzian line shapes to extract the isomer shift (d)

and quadrupole splitting (AE_Q).

Magnetic Susceptibility:
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e Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer is
used to measure the magnetic susceptibility as a function of temperature.

o Sample Preparation: The sample is loaded into a gelatin capsule or a similar sample holder
under an inert atmosphere.

e Measurement: The measurement is typically performed over a temperature range of 2-300 K
in a constant applied magnetic field.

o Data Analysis: The effective magnetic moment (u_eff) is calculated from the temperature-
dependent susceptibility data.

Infrared (IR) Spectroscopy:

o Sample Preparation: The sample is prepared as a mull (e.g., with Nujol) or in a KBr pellet
inside a glovebox to prevent decomposition.

e Analysis: The spectrum is analyzed for characteristic Fe-O and C-O stretching vibrations.

Conclusion

While the definitive molecular structure of iron(Il) methoxide remains to be elucidated by single-
crystal X-ray diffraction, a polymeric model with bridging methoxide ligands provides a robust
framework for understanding its properties. The expected spectroscopic and magnetic
parameters, based on analogous high-spin iron(ll) compounds, are consistent with this model.
The synthesis and characterization of this compound are challenging due to its reactivity but
can be achieved with rigorous anaerobic and anhydrous techniques. Further research,
potentially employing advanced solid-state NMR or pair distribution function analysis, may
provide deeper insights into the precise atomic arrangement in this important inorganic
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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